Cas no 142674-35-9 (1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt)

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt structure
142674-35-9 structure
Product Name:1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt
CAS No:142674-35-9
MF:C20H39NO4
MW:357.527966737747
CID:198373
PubChem ID:3072472
Update Time:2025-04-19

1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-[(1-oxotridecyl)oxy]-, inner salt
    • 3-tridecanoyloxy-4-(trimethylazaniumyl)butanoate
    • SCHEMBL8067093
    • DTXSID00931582
    • Tridecanoylcarnitine
    • 142674-35-9
    • 1-Propanaminium, 3-carboxy-2-((1-oxotridecyl)oxy)-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
    • 3-(Tridecanoyloxy)-4-(trimethylazaniumyl)butanoate
    • Tridecanoyl carnitine
    • BRN 4877756
    • Inchi: 1S/C20H39NO4/c1-5-6-7-8-9-10-11-12-13-14-15-20(24)25-18(16-19(22)23)17-21(2,3)4/h18H,5-17H2,1-4H3
    • InChI Key: OLAOWMDKXPIITQ-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCCCC)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

  • Exact Mass: 357.28807
  • Monoisotopic Mass: 357.288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 66.43
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